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Compound of Interest

Compound Name: 2-piperidin-1-ylbutan-1-amine

Cat. No.: B1368028 Get Quote

An In-depth Technical Guide to 2-Piperidin-1-ylbutan-1-amine: Properties, Synthesis, and

Potential Applications

Abstract
This technical guide provides a comprehensive analysis of 2-piperidin-1-ylbutan-1-amine, a

diamine featuring a piperidine heterocycle and a primary amino group. While specific research

on this exact molecule is limited, its structure represents a confluence of two highly significant

pharmacophores in medicinal chemistry. This document synthesizes predicted data,

established chemical principles of related structures, and general knowledge of the piperidine

scaffold to offer a detailed overview for researchers and drug development professionals. We

will explore its chemical and physical properties, propose a logical synthetic pathway, analyze

its spectroscopic characteristics, and discuss its potential toxicological and pharmacological

profiles. The overarching goal is to frame 2-piperidin-1-ylbutan-1-amine as a versatile

building block for the synthesis of novel chemical entities with potential therapeutic

applications.

Chemical Identity and Nomenclature
2-Piperidin-1-ylbutan-1-amine is a saturated heterocyclic compound. The structure consists

of a butane backbone substituted with a primary amine at the 1-position and a piperidine ring

linked via its nitrogen atom to the 2-position. This arrangement creates a chiral center at the

second carbon of the butane chain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1368028?utm_src=pdf-interest
https://www.benchchem.com/product/b1368028?utm_src=pdf-body
https://www.benchchem.com/product/b1368028?utm_src=pdf-body
https://www.benchchem.com/product/b1368028?utm_src=pdf-body
https://www.benchchem.com/product/b1368028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: 2-(Piperidin-1-yl)butan-1-amine

Synonyms: 2-(1-Piperidinyl)-1-butanamine, Albb-004304[1]

CAS Number: 857243-06-2[1]

Molecular Formula: C₉H₂₀N₂[1]

Molecular Weight: 156.27 g/mol [1]

Chemical Structure:
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Butanal
(Starting Material)

Step 1: α-Bromination
(e.g., Br2, HBr)

2-Bromobutanal

Step 2: Nucleophilic Substitution
(Piperidine, Base)

2-(Piperidin-1-yl)butanal

Step 3: Reductive Amination
(NH3 or NH4Cl, NaBH3CN or H2/Pd)

2-Piperidin-1-ylbutan-1-amine
(Final Product)
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2-Piperidin-1-ylbutan-1-amine

Primary Amine (-NH2)
Nucleophilic & Basic

Tertiary Amine (Piperidine-N)
Nucleophilic & More Basic

Acylation → Amides
Alkylation → Secondary Amines

Imine Formation

Protonation → Ammonium Salt
Quaternization → Quaternary Salt

Piperidine Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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